Cas no 1250348-12-9 (5-(2-Methylpyrrolidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(2-Methylpyrrolidin-1-yl)furan-2-carbaldehyde
• CAS No: 1250348-12-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5701957
• PubChem ID: 62121582
• Update Time: 2023-10-14

5-(2-Methylpyrrolidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(2-methyl-1-pyrrolidinyl)-
• EN300-725312
• 5-(2-methylpyrrolidin-1-yl)furan-2-carbaldehyde
• AKOS011401669
• 1250348-12-9
• 5-(2-Methylpyrrolidin-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C10H13NO2/c1-8-3-2-6-11(8)10-5-4-9(7-12)13-10/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： JWJCLJSALYFQTK-UHFFFAOYSA-N
• SMILES： O1C(N2CCCC2C)=CC=C1C=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 316.6±27.0 °C(Predicted)
• pka: 2?+-.0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines